N-(4-fluorobenzyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-hydroxy-8-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H14FN3O3/c1-10-6-7-21-13(8-10)20-16(23)14(17(21)24)15(22)19-9-11-2-4-12(18)5-3-11/h2-8,23H,9H2,1H3,(H,19,22)
• InChI Key: JXZGUTOOTWCIPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)C(=O)NCC3=CC=C(C=C3)F)O
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol
• CAS No.: 886896-69-1

Description

N-(4-fluorobenzyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C17H14FN3O3 and its molecular weight is 327.315. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition Studies N-(4-fluorobenzyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has been explored in the field of metabolism and disposition studies. It was included in research on potent human immunodeficiency virus (HIV) integrase inhibitors, using 19F-nuclear magnetic resonance (NMR) spectroscopy for analyzing its metabolic fate and excretion balance in rats and dogs (Monteagudo et al., 2007).

Synthesis for Enhanced Biological Properties This compound's synthesis was investigated to optimize its biological properties. The chemical modification of its pyridine moiety, specifically the displacement of the methyl group in position 8 of the pyrido[1,2-a]pyrimidine nucleus, was explored for enhancing its analgesic properties (Ukrainets et al., 2015).

Role as an HIV Integrase Inhibitor The compound has been recognized for its role as an HIV integrase inhibitor, with studies detailing its crystal structure and molecular interactions (Yamuna et al., 2013).

Antimalarial Activity Research has also been conducted to evaluate its derivatives for antimalarial activity. These studies focused on novel pyrido[1,2-a]pyrimidin-4-ones, exploring their efficacy against erythrocytic stages of chloroquine-sensitive strains (Mane et al., 2014).

Cytotoxic Activity in Cancer Research The compound's derivatives were examined for their cytotoxic activity against various human cancer cell lines, contributing to the development of potential cancer treatments (Hassan et al., 2015).